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Compound of Interest

Compound Name: 6-Bromo-1,2-benzisoxazole

Cat. No.: B1289395

An In-depth Technical Guide to the Safety and Handling of 6-Bromo-1,2-benzisoxazole

Introduction

6-Bromo-1,2-benzisoxazole (CAS No. 1060802-88-1) is a heterocyclic organic compound
utilized as a building block in medicinal chemistry and drug discovery.[1][2] Its structure, part of
the broader benzisoxazole class, is found in various pharmacologically active agents, including
certain antipsychotic and anticonvulsant drugs.[1][3] Given its application in research and
development, a thorough understanding of its safety profile and proper handling procedures is
critical for protecting researchers, scientists, and drug development professionals from potential
hazards.

This guide provides comprehensive safety and handling information for 6-Bromo-1,2-
benzisoxazole, compiled from available safety data sheets and chemical databases. It outlines
hazard classifications, physical and toxicological properties, protective measures, and
emergency procedures to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

6-Bromo-1,2-benzisoxazole is classified as hazardous. The following summarizes its GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) classification.

¢ GHS Pictogram: GHSO07 (Exclamation Mark)[4]
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» Signal Word: Warning[4]
e GHS Hazard Statements:

H302: Harmful if swallowed.

[¢]

[e]

H315: Causes skin irritation.[4][5]

o

H319: Causes serious eye irritation.[4][5]

o

H335: May cause respiratory irritation.[4][5]

Data Presentation

The following tables summarize the known quantitative and qualitative data for 6-Bromo-1,2-
benzisoxazole. A significant lack of empirical data exists for toxicological and environmental
endpoints, which necessitates handling the compound with a high degree of caution, assuming
it may have uncharacterized hazards.

ble 1: Physical and Chemical :

Property Value Source(s)
CAS Number 1060802-88-1 [4]
Molecular Formula C7H4BrNO [4]
Molecular Weight 198.02 g/mol [4]

Solid (inferred from dust
Appearance _ _ [6]
formation warnings)

Topological Polar Surface Area

26.03 A2 [4]
(TPSA)

LogP (octanol/water partition) 2.5903 [4]

Table 2: Toxicological and Ecological Data
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Endpoint

Result

Source(s)

Acute Toxicity: Oral

No data available

[6]

Acute Toxicity: Dermal

No data available

[6]

Acute Toxicity: Inhalation

No data available

[6]

Toxicity to Fish

No data available

[6]

Toxicity to Daphnia

No data available

[6]

Toxicity to Algae

No data available

[6]

Table 3: Exposure Controls and Personal Protective

Equipment (PPE)

Control Parameter

Specification

Source(s)

Engineering Controls

Handle in a well-ventilated
area or within a chemical fume
hood.

[6]7]

Eye/Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH).

[6]

Skin Protection

Chemical-impermeable gloves
(e.g., nitrile rubber); impervious

clothing or lab coat.

[6]i8]

Respiratory Protection

If dust or aerosols are
generated or irritation is
experienced, use a full-face

respirator.

[6]

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of 6-Bromo-1,2-

benzisoxazole are not publicly available, a generalized workflow for evaluating the safety of a

research chemical is presented below.
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Safety Assessment Workflow for a Research Chemical
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N

Data Analysis & Hazard 1D

'

Develop Safe Handling Protocol (SOP)
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Caption: Generalized workflow for chemical safety and hazard assessment.

Safe Handling and Storage
Precautions for Safe Handling

e Handle only in a well-ventilated area, preferably inside a chemical fume hood.[6]

» Avoid contact with skin and eyes by wearing appropriate PPE.[6]
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e Minimize the formation of dust and aerosols during handling.[6]

e Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[6]

[9]

e Wash hands thoroughly after handling.[10]

Conditions for Safe Storage

» Store the container tightly closed in a dry, cool, and well-ventilated place.[6]
o Recommended storage temperature is 4°C.[4]

o Keep away from sources of ignition.[9]

o Store apart from incompatible materials such as strong oxidizing agents.[8]
Emergency Procedures

First-Aid Measures

o General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[9]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration and seek immediate medical attention.[9][11]

» In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a physician if irritation persists.[9]

e In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[6][10]

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[6]

[9]

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to prevent
contact with skin, eyes, and inhalation of dust.[6] Ensure adequate ventilation.

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[6]

e Methods for Cleaning Up: Contain the spill. Carefully sweep up or collect the material using
spark-proof tools and place it in a suitable, closed, and labeled container for disposal.[6][7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[6]

o Specific Hazards: Thermal decomposition may lead to the release of irritating gases and
vapors.

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6]
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Emergency Spill Response
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y
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y
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y

Collect Material with
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y
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y
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Caption: Flowchart for responding to an accidental spill.
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Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is crucial to minimize exposure. The following diagram
illustrates the logic for selecting PPE based on the handling task.
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PPE Selection Logic

Task Assessment
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\
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Caption: Decision logic for selecting appropriate PPE.
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Stability and Reactivity

Based on available data sheets, specific information regarding the chemical stability, reactivity,
conditions to avoid, incompatible materials, and hazardous decomposition products for 6-
Bromo-1,2-benzisoxazole is currently unavailable.[6] In the absence of data, the compound
should be handled as potentially reactive. Avoid contact with strong oxidizing agents, strong
acids, and strong bases.[8] Keep away from heat, sparks, and open flames.[9]

Disposal Considerations

All waste materials containing 6-Bromo-1,2-benzisoxazole must be treated as hazardous
waste.[7]

e Product: Disposal must be conducted through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[6] Do not allow the material to contaminate
water sources or sewer systems.[6]

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[6] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill.[6]

The following diagram outlines a general workflow for handling chemical waste in a laboratory
setting.
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Safe Chemical Waste Handling Workflow
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Caption: General workflow for laboratory chemical waste management.

Conclusion
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6-Bromo-1,2-benzisoxazole is a hazardous chemical that requires careful handling to mitigate
risks of skin, eye, and respiratory irritation, and harm if swallowed. Due to significant gaps in
the toxicological and environmental data, a cautious approach is mandatory. Adherence to the
guidelines outlined in this document—including consistent use of appropriate engineering
controls and personal protective equipment, as well as following established procedures for
storage, handling, and disposal—is essential for the safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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